Cas no 1807205-65-7 (2,5-Bis(trifluoromethyl)-4-cyanoanisole)

• Product Name: 2,5-Bis(trifluoromethyl)-4-cyanoanisole
• CAS No: 1807205-65-7
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 4960424
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-4-cyanoanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-cyanoanisole

• Inchi： 1S/C10H5F6NO/c1-18-8-3-6(9(11,12)13)5(4-17)2-7(8)10(14,15)16/h2-3H,1H3
• InChI Key： XVSRTSJSQBJHAT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 2,5-Bis(trifluoromethyl)-4-cyanoanisole

Introduction to 2,5-Bis(trifluoromethyl)-4-cyanoanisole (CAS No. 1807205-65-7)

2,5-Bis(trifluoromethyl)-4-cyanoanisole is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. The compound, identified by its CAS number 1807205-65-7, features a benzene ring substituted with two trifluoromethyl groups and a cyano group at the para position relative to one of the trifluoromethyl groups. This specific arrangement imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of various functional molecules.

The trifluoromethyl group is a well-known moiety in medicinal chemistry, often incorporated into drug candidates to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of multiple trifluoromethyl groups in 2,5-Bis(trifluoromethyl)-4-cyanoanisole further amplifies these effects, potentially leading to more potent and selective pharmacological activity. Additionally, the cyano group introduces a polar site that can participate in hydrogen bonding or ionic interactions, further modulating the compound's behavior in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies using molecular modeling techniques have suggested that 2,5-Bis(trifluoromethyl)-4-cyanoanisole may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. For instance, preliminary virtual screening studies have indicated potential interactions with enzymes involved in the cytochrome P450 pathway, which is crucial for drug metabolism.

In the realm of agrochemicals, fluorinated aromatic compounds like 2,5-Bis(trifluoromethyl)-4-cyanoanisole are being explored for their potential as intermediates in the synthesis of novel pesticides and herbicides. The enhanced stability conferred by the trifluoromethyl groups makes these compounds more resistant to degradation under environmental conditions, improving their efficacy as active ingredients. Furthermore, the structural features of this compound may contribute to its ability to interact with biological targets in pests, offering a promising avenue for developing next-generation crop protection agents.

The synthesis of 2,5-Bis(trifluoromethyl)-4-cyanoanisole presents both challenges and opportunities for organic chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in fluorination chemistry have provided more efficient methods for introducing fluorine atoms into aromatic systems. These advancements could potentially streamline the production of 2,5-Bis(trifluoromethyl)-4-cyanoanisole, making it more accessible for industrial applications.

One particularly noteworthy development is the use of photoredox catalysis in the functionalization of aromatic compounds. This approach has enabled the introduction of complex substituents such as trifluoromethyl groups with high precision and selectivity. By leveraging such techniques, researchers may be able to develop novel synthetic strategies for 2,5-Bis(trifluoromethyl)-4-cyanoanisole, potentially reducing costs and improving scalability.

The pharmacological potential of 2,5-Bis(trifluoromethyl)-4-cyanoanisole has also been explored in the context of central nervous system (CNS) disorders. Preliminary studies have suggested that structurally related compounds may modulate neurotransmitter systems relevant to conditions such as anxiety and depression. While further research is needed to fully elucidate the mechanisms of action, these findings highlight the compound's potential as a lead molecule for developing new therapeutic agents.

Another area of interest is the application of 2,5-Bis(trifluoromethyl)-4-cyanoanisole in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and chemical resistance, making them suitable candidates for use in advanced materials such as polymers and coatings. The unique electronic properties of this compound may also enable its use in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion,2,5-Bis(trifluoromethyl)-4-cyanoanisole (CAS No. 1807205-65-7) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its distinctive structural features offer numerous opportunities for further exploration and innovation. As research continues to uncover new synthetic methods and biological activities,2,5-Bis(trifluoromethyl)-4-cyanoanisole is poised to play an increasingly significant role in advancing scientific discovery across multiple disciplines.